3-Methylxanthine
3-Methylxanthine
3-methyl-9H-xanthine is a 3-methylxanthine tautomer where the imidazole proton is located at the 9-position. It has a role as a metabolite. It is a tautomer of a 3-methyl-7H-xanthine.
3-Methylxanthine is a natural product found in Arabidopsis thaliana, Apis cerana, and Symplegma rubra with data available.
3-Methylxanthine is a natural product found in Arabidopsis thaliana, Apis cerana, and Symplegma rubra with data available.
Brand Name:
Vulcanchem
CAS No.:
1076-22-8
VCID:
VC20837284
InChI:
InChI=1S/C6H6N4O2/c1-10-4-3(7-2-8-4)5(11)9-6(10)12/h2H,1H3,(H,7,8)(H,9,11,12)
SMILES:
CN1C2=C(C(=O)NC1=O)NC=N2
Molecular Formula:
C6H6N4O2
Molecular Weight:
166.14 g/mol
3-Methylxanthine
CAS No.: 1076-22-8
Cat. No.: VC20837284
Molecular Formula: C6H6N4O2
Molecular Weight: 166.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-methyl-9H-xanthine is a 3-methylxanthine tautomer where the imidazole proton is located at the 9-position. It has a role as a metabolite. It is a tautomer of a 3-methyl-7H-xanthine. 3-Methylxanthine is a natural product found in Arabidopsis thaliana, Apis cerana, and Symplegma rubra with data available. |
|---|---|
| CAS No. | 1076-22-8 |
| Molecular Formula | C6H6N4O2 |
| Molecular Weight | 166.14 g/mol |
| IUPAC Name | 3-methyl-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C6H6N4O2/c1-10-4-3(7-2-8-4)5(11)9-6(10)12/h2H,1H3,(H,7,8)(H,9,11,12) |
| Standard InChI Key | GMSNIKWWOQHZGF-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)NC1=O)NC=N2 |
| Canonical SMILES | CN1C2=C(C(=O)NC1=O)NC=N2 |
| Melting Point | > 300 °C |
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